Cas no 158745-64-3 (Ethyl 8-phenyl-1-thia-4-azaspiro4.5decane-3-carboxylate)

Ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate is a spirocyclic compound featuring a unique thia-aza heterocyclic core. Its structural complexity, combining phenyl and ester functionalities with a spiro scaffold, makes it a valuable intermediate in pharmaceutical and agrochemical research. The compound exhibits potential for further derivatization due to its reactive carboxylate group and rigid spirocyclic framework, which can enhance molecular stability and binding affinity. Its synthetic versatility allows applications in the development of bioactive molecules, particularly in CNS-targeting or antimicrobial agents. The presence of sulfur and nitrogen within the spiro system may contribute to distinct electronic and steric properties, facilitating interactions with biological targets.
Ethyl 8-phenyl-1-thia-4-azaspiro4.5decane-3-carboxylate structure
158745-64-3 structure
Product Name:Ethyl 8-phenyl-1-thia-4-azaspiro4.5decane-3-carboxylate
CAS No:158745-64-3
MF:C17H23NO2S
MW:305.435023546219
CID:4607099
Update Time:2025-10-25

Ethyl 8-phenyl-1-thia-4-azaspiro4.5decane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate
    • 1-Thia-4-azaspiro[4.5]decane-3-carboxylic acid, 8-phenyl-, ethyl ester
    • Ethyl 8-phenyl-1-thia-4-azaspiro4.5decane-3-carboxylate
    • Inchi: 1S/C17H23NO2S/c1-2-20-16(19)15-12-21-17(18-15)10-8-14(9-11-17)13-6-4-3-5-7-13/h3-7,14-15,18H,2,8-12H2,1H3
    • InChI Key: ACPAYMKCIDWDHT-UHFFFAOYSA-N
    • SMILES: S1C2(CCC(C3=CC=CC=C3)CC2)NC(C(OCC)=O)C1

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 452.1±45.0 °C at 760 mmHg
  • Flash Point: 227.2±28.7 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

Ethyl 8-phenyl-1-thia-4-azaspiro4.5decane-3-carboxylate Security Information

Ethyl 8-phenyl-1-thia-4-azaspiro4.5decane-3-carboxylate Pricemore >>

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TRC
E151935-25mg
Ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate
158745-64-3
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$ 230.00 2022-06-05
TRC
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ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate
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Additional information on Ethyl 8-phenyl-1-thia-4-azaspiro4.5decane-3-carboxylate

Ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate: A Comprehensive Overview

The compound Ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate (CAS No. 158745-64-3) is a unique chemical entity that has garnered significant attention in the field of biomedical research. This compound belongs to the class of spiro compounds, which are characterized by their bicyclic structure formed by two rings sharing a single atom. The spiro[4.5]decane framework indicates a decane chain where two rings (one with four members and another with five) intersect at one carbon atom.

One of the key features of this compound is its thia-azaspiro structure, which combines sulfur and nitrogen atoms within the spiro system. This unique arrangement imparts distinct chemical properties and potential biological activities that make it an interesting candidate for further investigation in various therapeutic areas.

Recent studies have highlighted the importance of spiro compounds in drug discovery due to their ability to combine multiple pharmacophores into a single molecule, enhancing both efficacy and selectivity. The phenyl group attached at position 8 adds an aromatic component to the structure, which can influence the compound's interactions with biological targets.

Ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate has been explored for its potential applications in anti-inflammatory and antimicrobial therapies. The carboxylate group at position 3 suggests that this compound may exhibit acidic properties, which could be harnessed for drug delivery systems or as a site for further functionalization.

Research in the field of medicinal chemistry has shown that spiro compounds can serve as versatile scaffolds for the development of novel drugs. The thia-azaspiro framework, in particular, offers a balance between rigidity and flexibility, which is crucial for maintaining the desired conformational properties required for binding to target proteins.

Furthermore, the ethyl group at position 3 indicates that this compound may have good solubility in organic solvents, making it suitable for various pharmacokinetic studies. The combination of these structural features positions Ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate as a promising candidate for further exploration in the realm of biopharmaceuticals.

In conclusion, the compound Ethyl 8-phenyl-1-thia-4-azaspiro[4.5]decane-3-carboxylate represents an exciting frontier in biomedical research. Its unique structural features, combined with the latest advancements in drug design and scaffold-based discovery, position it as a potential breakthrough in the development of next-generation therapies.

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